Valeric acid, 2-(3,5-bis(methylcarbamoyl)-2,4,6-triiodophenoxy)-, compd. with 1-deoxy-1-(methylamino)-D-glucitol (1:1)

• CAS RN: 19080-48-9
• Molecular Formula: C22H34I3N3O10
• Molecular Weight: 881.2 g/mol
• IUPAC Name: (2R,3R,4R,5S)-6-(methylamino)hexane-1,2,3,4,5-pentol;2-[2,4,6-triiodo-3,5-bis(methylcarbamoyl)phenoxy]pentanoic acid
• InChI: InChI=1S/C15H17I3N2O5.C7H17NO5/c1-4-5-6(15(23)24)25-12-10(17)7(13(21)19-2)9(16)8(11(12)18)14(22)20-3;1-8-2-4(10)6(12)7(13)5(11)3-9/h6H,4-5H2,1-3H3,(H,19,21)(H,20,22)(H,23,24);4-13H,2-3H2,1H3/t;4-,5+,6+,7+/m.0/s1
• InChI Key: BKSDYWNIRUWZLN-WZTVWXICSA-N
• Isomeric SMILES: CCCC(C(=O)O)OC1=C(C(=C(C(=C1I)C(=O)NC)I)C(=O)NC)I.CNC[C@@H]([C@H]([C@@H]([C@@H](CO)O)O)O)O
• SMILES: CCCC(C(=O)O)OC1=C(C(=C(C(=C1I)C(=O)NC)I)C(=O)NC)I.CNCC(C(C(C(CO)O)O)O)O
• synonyms: (2R,3R,4R,5S)-6-methylaminohexane-1,2,3,4,5-pentol, 2-[2,4,6-triiodo-3 ,5-bis(methylcarbamoyl)phenoxy]pentanoic acid

Description

Valeric acid, 2-(3,5-bis(methylcarbamoyl)-2,4,6-triiodophenoxy)-, compd. with 1-deoxy-1-(methylamino)-D-glucitol (1:1) is a complex chemical compound that has been used in scientific research applications. This compound is synthesized using a specific method and has been studied for its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations for lab experiments. In

Mechanism of Action

The mechanism of action of Valeric acid, 2-(3,5-bis(methylcarbamoyl)-2,4,6-triiodophenoxy)-, compd. with 1-deoxy-1-(methylamino)-D-glucitol (1:1) is not fully understood. However, it is believed that the compound works by inhibiting the growth and proliferation of cancer cells. It is also believed to have an effect on the immune system, which may contribute to its anti-cancer properties.
Biochemical and Physiological Effects:
Valeric acid, 2-(3,5-bis(methylcarbamoyl)-2,4,6-triiodophenoxy)-, compd. with 1-deoxy-1-(methylamino)-D-glucitol (1:1) has been found to have various biochemical and physiological effects. It has been shown to have a high level of contrast in medical imaging and is useful in imaging various organs and tissues. Additionally, this compound has been found to have anti-cancer properties and has been used in combination with other drugs to treat various types of cancer.

Advantages and Limitations for Lab Experiments

The compound Valeric acid, 2-(3,5-bis(methylcarbamoyl)-2,4,6-triiodophenoxy)-, compd. with 1-deoxy-1-(methylamino)-D-glucitol (1:1) has advantages and limitations for lab experiments. One of the advantages is its high level of contrast in medical imaging, which makes it useful for imaging various organs and tissues. Additionally, this compound has anti-cancer properties, which makes it useful in cancer research. However, this compound has limitations in terms of its toxicity and potential side effects, which must be carefully considered when using it in lab experiments.

Future Directions

There are several future directions for research on Valeric acid, 2-(3,5-bis(methylcarbamoyl)-2,4,6-triiodophenoxy)-, compd. with 1-deoxy-1-(methylamino)-D-glucitol (1:1). One direction is to further study its anti-cancer properties and its potential use in cancer treatment. Another direction is to explore its potential use in other medical imaging applications. Additionally, future research could focus on developing new synthesis methods for this compound to improve its yield and purity. Finally, further studies are needed to fully understand the mechanism of action of this compound and its effects on the immune system.
Conclusion:
In conclusion, Valeric acid, 2-(3,5-bis(methylcarbamoyl)-2,4,6-triiodophenoxy)-, compd. with 1-deoxy-1-(methylamino)-D-glucitol (1:1) is a complex chemical compound that has been used in scientific research applications. This compound has been studied for its potential use as a contrast agent for medical imaging and for its anti-cancer properties. While this compound has advantages for lab experiments, it also has limitations in terms of its toxicity and potential side effects. Future research on this compound could focus on developing new synthesis methods, exploring its potential use in other medical imaging applications, and further studying its anti-cancer properties and effects on the immune system.

Synthesis Methods

The compound Valeric acid, 2-(3,5-bis(methylcarbamoyl)-2,4,6-triiodophenoxy)-, compd. with 1-deoxy-1-(methylamino)-D-glucitol (1:1) is synthesized using a specific method. The synthesis involves the reaction of valeric acid with 3,5-bis(methylcarbamoyl)-2,4,6-triiodophenol and 1-deoxy-1-(methylamino)-D-glucitol. The reaction is carried out in the presence of a catalyst and under specific conditions of temperature and pressure. The resulting compound is purified using various techniques to obtain a high yield of pure compound.

Scientific Research Applications

The compound Valeric acid, 2-(3,5-bis(methylcarbamoyl)-2,4,6-triiodophenoxy)-, compd. with 1-deoxy-1-(methylamino)-D-glucitol (1:1) has been used in scientific research applications. This compound has been studied for its potential use as a contrast agent for medical imaging. It has been found to have high contrast properties and is useful in imaging various organs and tissues. Additionally, this compound has been studied for its potential use in cancer treatment. It has been found to have anti-cancer properties and has been used in combination with other drugs to treat various types of cancer.